Cas no 204078-31-9 (3-(morpholin-4-yl)benzonitrile)

3-(Morpholin-4-yl)benzonitrile is a versatile chemical intermediate featuring a morpholine moiety attached to a benzonitrile core. Its distinct structure makes it valuable in organic synthesis, particularly in pharmaceutical and agrochemical applications. The morpholine group enhances solubility and reactivity, while the nitrile functionality offers a handle for further derivatization, such as hydrolysis or reduction. This compound is commonly employed in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. Its stability under standard conditions and compatibility with various reaction conditions make it a reliable building block for researchers. High purity grades are available to ensure consistent performance in synthetic workflows.

3-(morpholin-4-yl)benzonitrile structure

204078-31-9 structure

Product Name:3-(morpholin-4-yl)benzonitrile

CAS No:204078-31-9

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD07368523

CID:241301

PubChem ID:7060556

Update Time:2025-05-28

3-(morpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Morpholinobenzonitrile
- 3-Morpholin-4-ylbenzonitrile
- Benzonitrile,3-(4-morpholinyl)-
- 3-(Morpholin-4-yl)benzonitrile
- Benzonitrile, 3-(4-morpholinyl)-
- 4-(3-Cyanophenyl)morpholine
- 3-Morpholin-4-yl-benzonitrile
- OQRDPCPTEDSJHU-UHFFFAOYSA-N
- 3-morpholin-4-ylbenzenecarbonitrile
- SBB090787
- 3-(4-MORPHOLINYL)BENZONITRILE
- RP03599
- AK143373
- Y8171
- MFCD07368523
- F13502
- FT-0764247
- Z1201624040
- AMY4757
- 204078-31-9
- CS-0060408
- DTXSID70427629
- AKOS005256814
- SY198058
- EA-0800
- EN300-220977
- SCHEMBL3783100
- W-206513
- DB-010595
- 3-(morpholin-4-yl)benzonitrile
- MDL： MFCD07368523
- Inchi： 1S/C11H12N2O/c12-9-10-2-1-3-11(8-10)13-4-6-14-7-5-13/h1-3,8H,4-7H2
- InChI Key： OQRDPCPTEDSJHU-UHFFFAOYSA-N
- SMILES： O1CCN(C2C=CC=C(C#N)C=2)CC1

Computed Properties

Exact Mass: 188.09500
Monoisotopic Mass: 188.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 36.3

Experimental Properties

Density: 1.17
Melting Point: 240 °C
Boiling Point: 352.6°C at 760 mmHg
Flash Point: 167°C
Refractive Index: 1.583
PSA: 36.26000
LogP: 1.45988

3-(morpholin-4-yl)benzonitrile Security Information

Hazard Statement： Harmful

3-(morpholin-4-yl)benzonitrile Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(morpholin-4-yl)benzonitrile Pricemore >>

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3-(morpholin-4-yl)benzonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:204078-31-9)3-MORPHOLIN-4-YLBENZONITRILE

Order Number:sfd3995

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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